Cas no 860787-89-9 ([(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine)

• Product Name: [(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine
• CAS No: 860787-89-9
• MF: C₁₅H₁₈N₄S
• MW: 286.395221233368
• CID: 5236640
• Update Time: 2026-03-08

[(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• [(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine

• Inchi： 1S/C15H18N4S/c1-12-14(9-10-19(2)3)16-15(18-17-12)20-11-13-7-5-4-6-8-13/h4-10H,11H2,1-3H3
• InChI Key： ZNNBNPWPXMAYTR-UHFFFAOYSA-N
• SMILES： C(N(C)C)=CC1=C(C)N=NC(SCC2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on [(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine

Recent Advances in the Study of [(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine (CAS: 860787-89-9)

The compound [(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine (CAS: 860787-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of this compound as a potent modulator of specific biochemical pathways. Its structure, featuring a benzylsulfanyl group and a dimethylamine moiety, has been shown to interact with key enzymes involved in cellular signaling. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding mechanisms, revealing high affinity for targets like protein kinases and G-protein-coupled receptors.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggest that it induces apoptosis through the activation of caspase pathways and inhibition of anti-apoptotic proteins. These findings position it as a potential candidate for further drug development.

Beyond oncology, preliminary data indicate potential applications in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and modulate neurotransmitter systems has been explored in animal models of Alzheimer's and Parkinson's diseases. While these results are encouraging, further validation in clinical settings is necessary to confirm its efficacy and safety.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of [(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine. Novel catalytic methods and green chemistry approaches have been employed to enhance scalability and reduce environmental impact. These developments are critical for transitioning from laboratory-scale production to industrial manufacturing.

In conclusion, [(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]dimethylamine represents a promising scaffold for drug discovery. Its multifaceted biological activities and synthetic tractability make it a valuable subject for ongoing research. Future studies should focus on elucidating its pharmacokinetic properties and exploring combination therapies to maximize therapeutic potential.